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Methyl 4-
Compound Name: (((benzyloxy)carbonyl)amino)-3-

oxobutanoate

Cat. No.: B113062

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular structure and properties of
Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate, a compound of interest in various
research and development applications.

Molecular Structure and Properties

Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate is a chemical compound identified
by the CAS number 82961-77-1.[1][2][3][4][5][6][7] Its molecular structure consists of a
butanoate backbone with a methyl ester at one end. At the third carbon position, there is a keto
group, and at the fourth carbon, an amino group is attached, which is protected by a
benzyloxycarbonyl (Cbz) group.

The presence of these functional groups, including an ester, a ketone, and a carbamate, makes
it a versatile intermediate in organic synthesis. The benzyloxycarbonyl protecting group is
particularly notable as it is widely used in peptide synthesis and can be removed under specific
conditions.

Quantitative Molecular Data
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The key quantitative data for Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate are
summarized in the table below for easy reference and comparison.

Parameter Value Source

Molecular Formula C13H15NOs [11121131[5]

Molecular Weight 265.26 g/mol [11[2][3][5]
methyl 4-

IUPAC Name {[(benzyloxy)carbonyllamino}-3  [4]
-oxobutanoate

CAS Number 82961-77-1 [LI[2113114115118117]

Melting Point 53.5-55.0 °C [4]

Boiling Point 414.4+35.0 °C at 760 mmHg [4]
DGIHWQHYAQUXCK-

INChl Key [4]

UHFFFAOYSA-N

Structural Representation

To visualize the logical relationship of the core functional groups within the molecule, the
following diagram is provided.
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Functional Group Connectivity of Methyl 4-(((benzyloxy)carbonyl)amino)-3-oxobutanoate
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Functional Group Connectivity Diagram

This guide is intended for informational purposes for a technical audience. For experimental
protocols and detailed methodologies, please refer to specific peer-reviewed publications and
established laboratory manuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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